Cas no 24305-27-9 (TRH)

Protirelin is a highly conserved neuropeptide that exerts hormonal control of thyroid stimulating hormone (TSH) levels and neuromodulatory functions

TRH structure

Product Name:TRH

CAS No:24305-27-9

Molecular Formula:C₁₆H₂₂N₆O₄

Molecular Weight:362.3837

MDL:MFCD00038640

CID:52485

PubChem ID:638678

TRH Properties

Names and Identifiers

- Protirelin
- L-Pyroglutamyl-L-histidyl-L-prolinamide
- Thyrotropin releasing hormone
- (2S)-N-[(2S)-1-[(2S)-2-Carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-2-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
- TRH
- TRH, FREE ACID
- {pGLU}HP-NH2
- <Glu-His-Pro-NH2
- Glp-His-Pro-NH2
- lopremone
- L-pGlu-L-His-L-ProNH2
- L-pyroglutamyl-L-histidyl-L-proline amide
- pGlu-His-Pro-NH2
- Prem
- Stimu TSH
- Synthetic thyrotropin-releasing factor
- Synthetic thyrotropin-releasing hormone
- THR 1-2
- THR 2-3
- Thypinone
- thyrotropin-releasing hormone
- TRF
- tsh-rf
- Thyroliberin
- Rifathyroin
- Synthetic TRH
- TSH-releasing factor
- TSH-releasing hormone
- Thyrotropic-releasing factor
- Thyrotropic releasing hormone
- 5-Oxo-L-prolyl-L-histidyl-L-prolinamide
- Abbott 38579
- Thyrotropin-releasing factor
- L-Pyroglutamyl-L-histidyl-L-prolineamide
- Protirelin tartrate
- THYREL TRH
- Protirelina
- C16H22N6O4
- Synthetic tsh-releasing factor
- Synthetic tsh-releasing hormone
- 5Y
- L-Pyroglutamyl-L-histidinyl-L-prolinamide
- AKOS015994636
- 5-oxo-pro-his-pro-nh2
- BDBM50072394
- AKOS040759052
- 2-Pyrrolidinecarboxamide, N-[1-[(2-Carbamoyl-1-pyrrolidinyl)carbonyl]-2-imidazol-4-ylethyl]-5-oxo-, (S,S,S)-
- Relefact TRH (TN)
- PROTIRELIN [JAN]
- NSC-760113
- Thyrefact
- Protirelin, synthetic
- HOLO-TRANSFERRIN
- CHEBI:35940
- Protirelina [INN-Spanish]
- Synthetic TRF
- PROTIRELIN [WHO-DD]
- Q24726011
- Stimu-TSH
- protirelin
- (2S)-1-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANOYL]PYRROLIDINE-2-CARBOXAMIDE
- PROTIRELIN [VANDF]
- DA-64226
- TRH [MI]
- 117217-40-0
- GTPL2139
- EN300-27034140
- Protirelin, European Pharmacopoeia (EP) Reference Standard
- Prolinamide, 1-[N-(5-oxo-L-prolyl)-L-histidyl]-, L-
- L-PYROGLUTAMYL-L-HISTIDYL-L-PROLINE-AMIDE
- Protireline
- (2S)-N-[(1S)-2-[(2S)-2-carbamoylpyrrolidino]-1-(1H-imidazol-5-ylmethyl)-2-keto-ethyl]-5-keto-pyrrolidine-2-carboxamide
- C03958
- GTPL3836
- Thyrotropin-releasing factor (pig)
- DB09421
- D00176
- EINECS 246-143-4
- HS-2023
- 5Y5F15120W
- Synthetic thyrotopin releasing factor
- FDA 1725
- Lopremone
- CAS-24305-27-9
- Prolinamide, 5-oxo-L-prolyl-L-histidyl-, L-
- PyroGlu-His-prolinamide
- SCHEMBL19825647
- L-Prolinamide, 5-oxo-L-prolyl-L-histidyl-
- ABBOTT-38579
- DTXCID403533
- 1-(3-(1H-Imidazol-5-yl)-2-([(5-oxo-2-pyrrolidinyl)carbonyl]amino)propanoyl)-2-pyrrolidinecarboxamide #
- Protirelinum [INN-Latin]
- PROTIRELIN [ORANGE BOOK]
- (Pyro)-L-glutamic acid-L-histidine-L-proline-NH2
- PR 546
- HY-P0002
- Pyr-His-Pro-NH2
- trh-sr
- Protirelin (JP18/USAN/INN)
- 11096-37-0
- PROTIRELIN [USAN]
- s4680
- Relefact TRH
- PROTIRELIN [EP MONOGRAPH]
- PROTIRELIN [MART.]
- L-Pyroglutamyl-L-histidyl-L-proline amide
- 24305-27-9
- (S)-N-((S)-1-((S)-2-carbamoylpyrrolidin-1-yl)-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl)-5-oxopyrrolidine-2-carboxamide
- Relefact-TRH
- 2-Pyrrolidinecarboxamide, N-[1-[(2-carbamoyl-1-pyrrolidinyl)carbonyl]-2-imidazol-4-ylethyl]-5-oxo-,
- Protireline [INN-French]
- Protirelinum
- (2S)-1-[(2S)-3-(imidazol-4-yl)-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}propanoyl]pyrrolidine-2-carboxamide
- C74244
- 24305-27-9 (free base)
- NS00006015
- Tox21_111939
- NSC 760113
- (2S)-1-[(2S)-3-(1H-imidazol-5-yl)-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}propanoyl]pyrrolidine-2-carboxamide
- BCP12450
- Human Transferrin
- Protirelin?
- [3H]TRH (human, mouse, rat)
- [3H]-TRH
- Siderophilin;partially saturated
- SCHEMBL33419
- 1-[3-(1H-4-imidazolyl)-2-(5-oxotetrahydro-1H-2-pyrrolylcarboxamido)propanoyl]tetrahydro-1H-2-pyrrolecarboxamide
- PROTIRELIN [INN]
- PR-546
- A-38579
- (2S)-N-[(2S)-1-[(2S)-2-aminocarbonylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxidanylidene-propan-2-yl]-5-oxidanylidene-pyrrolidine-2-carboxamide
- Ro 8-6270/9
- DTXSID0023533
- A858244
- (2S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(3H-imidazol-4-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
- Protirelin [USAN:INN:BAN:JAN]
- UNII-5Y5F15120W
- CCG-268193
- pyroglutamyl-histidyl-prolinamide
- NCGC00160616-01
- CHEMBL1472
- (2S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide
- CCRIS 2593
- +Expand
- MDL： MFCD00038640
- InChIKey： XNSAINXGIQZQOO-SRVKXCTJSA-N
- Inchi： 1S/C16H22N6O4/c17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10/h7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12-/m0/s1
- SMILES： O=C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])[H])=O

Computed Properties

Exact Mass: 363.15400
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 362.17
Heavy Atom Count: 26
Complexity: 597
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.5
Tautomer Count: 24
Surface Charge: 0
Topological Polar Surface Area: 150

Experimental Properties

LogP: -0.55120
PSA: 144.49000
Merck: 13,9663
Refractive Index: 1.6000 (estimate)
Boiling Point: 494°C (rough estimate)
Flash Point: 545.5 °C
Solubility: H2O: 10 mg/mL, clear, colorless
Color/Form: powder
Solubility: dissolve in water
Density: 1.1675 (rough estimate)

TRH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01E54Y-10mg	Thyrotropin-ReleasingHormone	24305-27-9	97%(HPLC)	10mg	$90.00	2024-05-21
A2B Chem LLC	AX38658-10mg	Thyrotropin-ReleasingHormone	24305-27-9	≥98%	10mg	$30.00	2024-04-20
AAPPTec	P002550-50mg	Thyrotropin-Releasing Hormone	24305-27-9		50mg	$180.00	2024-07-19
AstaTech	C74244-0.25/G	PROTIRELIN	24305-27-9	98%	0.25g	$836	2023-09-19
Biosynth	PTR-4011-25 mg	Thyrotropin Releasing Hormone (TRH) (Human, Ovine, Porcine, Rat)	24305-27-9		25mg	$68.25
Crysdot LLC	CD31004907-50mg	Protirelin	24305-27-9	98%	50mg	$63
DC Chemicals	DC10241-100 mg	Protirelin	24305-27-9	>98%	100mg	$350.0	2022-02-28
FUJIFILM	338-40113-25mg	TRH	24305-27-9		25mg	JPY 4500	2023-09-15
Key Organics Ltd	HS-2023-1MG	Protirelin	24305-27-9	>97%	1mg	£36.00	2023-09-07
LKT Labs	T3100-5 mg	Thyrotropin-releasing Hormone	24305-27-9	≥95%	5mg	$74.10	2023-07-10